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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)aniline
CAS No.: 116289-59-9
Cat. No.: B046502

Get Quote

Content Type: Technical Whitepaper & Experimental Guide Subject: 3-(3-
Methylphenoxy)aniline (CAS: 116289-59-9 / Analogous Isomers) Audience: Researchers,
Medicinal Chemists, and Process Engineers

Executive Summary & Physicochemical Identity

3-(3-Methylphenoxy)aniline is a diaryl ether derivative characterized by a lipophilic phenoxy
tail and a polar, ionizable aniline headgroup. In drug development, it serves as a critical scaffold
for kinase inhibitors and heterocyclic synthesis. Its solubility profile is dominated by the
competition between the hydrophobic 3-methylphenoxy moiety and the pH-sensitive amine
functionality.

This guide defines the theoretical solubility baseline and provides a self-validating experimental
framework to determine the exact solubility coordinates in your specific matrix.

Chemical Identity & Core Descriptors
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Property Value | Descriptor Relevance to Solubility

CAS Number 116289-59-9 (Specific Isomer) Unique Identifier

] Moderate MW, favorable for
Molecular Weight 199.25 g/mol N
membrane permeability.

Lipophilic. Indicates poor
aqueous solubility at neutral
pH (< 1 mg/mL) and high

affinity for organic solvents.

LogP (Predicted) 3.3-35

Weak Base. The electron-

withdrawing phenoxy group

lowers the pKa relative to
pKa (Base) ~3.8-4.2 - o

aniline (4.6). Significant

ionization only occurs at pH <

3.0.

Limited water interaction
H-Bond Donors 1 (-NH2) N
capability.

Ether oxygen is a weak
H-Bond Acceptors 2 (-NHz, -0O-) acceptor; amine is primary

acceptor.

Solubility Profile Analysis

The solubility of 3-(3-Methylphenoxy)aniline is not a static number; it is a dynamic function of
pH, solvent polarity, and temperature.

Aqueous Solubility & pH Dependence

As a weak base, the compound exists in equilibrium between its neutral (hydrophobic) and
protonated (hydrophilic) forms.

e pH > 5.0 (Neutral/Basic): The molecule is predominantly uncharged (>90%). Solubility is
driven by the lipophilic phenoxy group, resulting in very low aqueous solubility (predicted <
0.5 mg/mL).
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e pH < 3.0 (Acidic): Protonation of the amine (—NHs™) significantly increases polarity. Solubility
can increase by 10-100 fold depending on the counter-ion (Cl—, SO42™) used.

Organic Solvent Compatibility

The high LogP (>3.0) ensures excellent solubility in medium-to-low polarity organic solvents.

Representative . . L
Solvent Class Predicted Solubility Application Note
Solvents

Ideal for stock
Polar Aprotic DMSO, DMF High (>100 mg/mL) solutions and

biological assays.

Suitable for synthesis
Polar Protic Methanol, Ethanol High (>50 mg/mL) workup and

crystallization.

) Dichloromethane ] Excellent extraction
Chlorinated Very High
(DCM) solvent.

Useful as an anti-
Non-Polar Hexanes, Heptane Low to Moderate solvent for

precipitation.

Visualization: lonization & Solubility Logic

The following diagram illustrates the structural equilibrium that dictates the solubility behavior of
the compound.

Fig 1. pH-Dependent Solubility Switch Mechanism for 3-(3-Methylphenoxy)aniline

Neutral Species Protonated Species
(pH > pKa) + H+ pKa ~ 4.0 ig ili (pH < pKa)

Hydrophobic (LogP ~3.4) Precipitation o Equilibrium Point CH+ Hydrophilic (lonized)
Soluble in: DCM, DMSO Soluble in: Aqueous Acid
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Experimental Protocols: The Self-Validating System

Do not rely solely on literature values. Variations in purity, polymorphs, and temperature require
empirical validation. Use these protocols to generate a robust dataset.

Protocol A: Thermodynamic Solubility Determination
(Shake-Flask)

Objective: Determine the saturation solubility in a specific solvent at equilibrium.
Prerequisites:

o HPLC system with UV detection (254 nm).

o Reference standard of 3-(3-Methylphenoxy)aniline.

e 0.45 um PTFE syringe filters (hydrophobic for organics) or PVDF (hydrophilic for aqueous).

Workflow:

Supersaturation: Add excess solid compound (approx. 10-20 mg) to 1 mL of the target
solvent in a glass vial.

o Equilibration: Agitate (shake/stir) at constant temperature (e.g., 25°C) for 24 hours.
o Validation Check: Ensure solid is still visible. If dissolved completely, add more solid.
» Sedimentation: Allow the vial to stand for 1-2 hours to let undissolved solids settle.

« Filtration: Filter the supernatant using the appropriate syringe filter. Discard the first 200 pL of
filtrate (saturation of filter membrane).

e Quantification: Dilute the filtrate (e.g., 1:100 in mobile phase) and analyze via HPLC against
a calibration curve.

Protocol B: pH-Solubility Profiling
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Objective: Map the solubility cliff around the pKa.
Workflow:

o Prepare buffers at pH 1.2, 3.0, 5.0, and 7.4.

o Follow Protocol A using these buffers as solvents.

 Critical Step: Measure the final pH of the saturated solution. Dissolving a base can shift the
pH of weak buffers. The solubility corresponds to the final pH, not the initial buffer pH.

Workflow Visualization
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Start: Solubility Screen Fig 2. Step-by-Step Thermodynamic Solubility Determination Workflow
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Applications & Implications

e Stock Solution Preparation: Always prepare stock solutions in DMSO or Ethanol (at 10-50
mM). Avoid water for initial dissolution to prevent precipitation.

e LC-MS Analysis: The compound is ionizable. Use an acidic mobile phase (e.g., 0.1% Formic
Acid) to ensure protonation, which improves peak shape and ionization efficiency (M+H
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mode).

+ Formulation: For animal studies, avoid pure aqueous vehicles. Use co-solvents (e.g., 5%
DMSO / 40% PEG400 / 55% Water) or cyclodextrin complexation (HP-3-CD) to enhance
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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